4-[(1E)-3-oxo-3-phenyl-1-propenyl]phenyl phenylacetate

• IUPAC Name: [4-[(E)-3-oxo-3-phenylprop-1-enyl]phenyl] 2-phenylacetate
• InChI: InChI=1S/C23H18O3/c24-22(20-9-5-2-6-10-20)16-13-18-11-14-21(15-12-18)26-23(25)17-19-7-3-1-4-8-19/h1-16H,17H2/b16-13+
• InChI Key: PEYFTQHWVHBMKD-DTQAZKPQSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)OC2=CC=C(C=C2)C=CC(=O)C3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)CC(=O)OC2=CC=C(C=C2)/C=C/C(=O)C3=CC=CC=C3
• Molecular Formula: C23H18O3
• Molecular Weight: 342.4 g/mol
• CAS No.: 331459-91-7

Description

4-[(1E)-3-oxo-3-phenyl-1-propenyl]phenyl phenylacetate is a chemical compound. It has gained significant interest in various fields of research.

Synthesis Analysis

The synthesis of phenylacetate involves mixing phenol and acetic acid in a molar ratio of 1:1.1, and simultaneously adding the mixture into pyridine propyl sulfonic acid ionic liquid. The mixed solution is heated in an oil bath, with the temperature controlled to be between 120 and 130 DEG C, and refluxed for 2 to 6 hours. Distillation is performed to remove the unreacted phenol and acetic acid, and the phenylacetate separated at the temperature of between 190 and 195 DEG C is collected.